Ethyl-d5 carbamate

Description

Ethyl-d5 carbamate, also known as urethane-d5, is a deuterated form of ethyl carbamate (urethane), with the chemical formula C3H2D5NO2 and a molecular weight of 94.12 g/mol . It is used primarily as a stable isotope-labeled analytical standard in biochemical research and environmental studies. This compound is of particular interest due to its relation to ethyl carbamate, which is a known carcinogen and naturally occurs in fermented foods and beverages .

Uses and Applications

Ethyl-d5 carbamate is primarily used as a labeled compound in biochemical and environmental studies. It serves as a stable isotope-labeled version of ethyl carbamate, which is naturally present in fermented foods and beverages. Ethyl carbamate itself is used in various applications, including pharmaceuticals and as a solubilizer for pesticides and fumigants . The deuterated form allows researchers to track the metabolism and environmental fate of ethyl carbamate more accurately.

Research Findings

Research on ethyl carbamate has shown that it is a multisite carcinogen capable of inducing tumors in various animal species . Ethyl-d5 carbamate, being a labeled version, is used to study the metabolism and environmental persistence of ethyl carbamate. This includes understanding how it binds covalently with DNA, although its low daily intake in humans is considered of negligible concern .

Environmental Impact

Ethyl carbamate is listed as a contaminant candidate on the United States Environmental Protection Agency's (EPA) Drinking Water Contaminant Candidate List 3 (CCL 3) . The deuterated form, ethyl-d5 carbamate, is used in studies to assess environmental contamination and persistence. Understanding its environmental fate helps in managing risks associated with ethyl carbamate exposure.

• CAS No.: 73962-07-9
• Product Name: Ethyl-d5 carbamate
• Molecular Formula: C3H2NO2D5
• Molecular Weight: 94.12 g/mol
• IUPAC Name: 1,1,2,2,2-pentadeuterioethyl carbamate
• Standard InChI: InChI=1S/C3H7NO2/c1-2-6-3(4)5/h2H2,1H3,(H2,4,5)/i1D3,2D2
• Standard InChIKey: JOYRKODLDBILNP-ZBJDZAJPSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])OC(=O)N
• SMILES: CCOC(=O)N
• Canonical SMILES: CCOC(=O)N
• Appearance: Liquid
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 51-79-6 (unlabelled)
• Synonyms: Ethyl-d5 Carbamate; Pracarbamine-d5; Leucethane-d5; Urethan-d5
• Tag: Ethane Impurities
• PubChem Compound: 16213572
• Last Modified: Aug 15 2023